Cas no 898407-28-8 (N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898407-28-8
• MF: C₂₄H₃₀FN₃O₄S
• MW: 475.576108455658
• CID: 6094318
• PubChem ID: 18574632
• Update Time: 2025-07-08

N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• N'-(2,6-dimethylphenyl)-N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• AKOS024661402
• 898407-28-8
• N1-(2,6-dimethylphenyl)-N2-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-(2,6-dimethylphenyl)-N-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• F2571-0670

• Inchi： 1S/C24H30FN3O4S/c1-16-7-6-8-17(2)22(16)27-24(30)23(29)26-13-12-20-9-4-5-14-28(20)33(31,32)21-11-10-19(25)15-18(21)3/h6-8,10-11,15,20H,4-5,9,12-14H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key： RHKXEQWBPFDSEQ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=C(F)C=C1C)(=O)=O)(=O)C(NC1=C(C)C=CC=C1C)=O

Computed Properties

• Exact Mass: 475.19410578g/mol
• Monoisotopic Mass: 475.19410578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Comprehensive Analysis of N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898407-28-8)

In the realm of pharmaceutical and chemical research, N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898407-28-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and potential applications, is often discussed in the context of drug discovery and medicinal chemistry. Researchers are particularly intrigued by its sulfonylpiperidine and ethanediamide moieties, which contribute to its unique biochemical properties. The compound's 4-fluoro-2-methylbenzenesulfonyl group further enhances its reactivity, making it a valuable candidate for targeted therapeutic development.

The synthesis and characterization of CAS No. 898407-28-8 have been explored in various scientific studies, with a focus on its potential as a kinase inhibitor or receptor modulator. Given the growing demand for precision medicine, this compound aligns with current trends in personalized therapeutics and small-molecule drug design. Its structural complexity allows for interactions with specific biological targets, which is a hot topic in AI-driven drug discovery platforms. Researchers frequently search for compounds like this to address unmet medical needs, particularly in oncology and inflammatory diseases.

One of the most searched questions in this domain is: "What are the potential applications of sulfonylpiperidine derivatives in modern medicine?" This reflects the broader curiosity about the role of such compounds in advancing biopharmaceutical innovation. The 2,6-dimethylphenyl and piperidin-2-ylethyl components of N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide suggest possible utility in central nervous system (CNS) drug development, a field gaining traction due to the rise in neurodegenerative disorders.

From a technical perspective, the compound's ethanediamide linkage provides a stable scaffold for further derivatization, a feature highly valued in medicinal chemistry optimization. Laboratories specializing in high-throughput screening often prioritize such molecules to identify lead compounds for new therapies. Additionally, the 4-fluoro-2-methylbenzenesulfonyl group is a recurring motif in protease inhibition, a mechanism leveraged in treatments for viral infections and metabolic diseases.

In conclusion, N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a promising avenue for scientific exploration. Its multifaceted structure and potential applications align with contemporary research priorities, including AI-augmented drug discovery and targeted therapy development. As the scientific community continues to unravel its properties, this compound may soon play a pivotal role in addressing some of the most pressing challenges in modern healthcare.